2-((5-(2,5-Dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C18H17N3O3S/c1-11-9-14(12(2)23-11)17-19-20-18(24-17)25-10-16(22)21-8-7-13-5-3-4-6-15(13)21/h3-6,9H,7-8,10H2,1-2H3
• InChI Key: UYFLOYFPCQYZQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

2-((5-(2,5-Dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Antimicrobial Activities of Oxadiazoles

  A study synthesized new 1-(2-aryl-5-phenethyl-1,3,4-oxadiazol-3(2H)-yl)ethanones and evaluated their antibacterial and antifungal activities. Compounds with para-substitution on the phenyl ring exhibited significant activity against S. aureus and P. aeruginosa, indicating the potential of oxadiazole derivatives in antimicrobial applications (Fuloria et al., 2009).

• Anticandidal and Cytotoxic Effects of Tetrazole Derivatives

  Another study focused on synthesizing 2-[(1-methyl-1H-tetrazole-5-yl)thio]-1-(phenyl)ethanone derivatives to assess their anticandidal activity and cytotoxic effects. Some derivatives exhibited potent anticandidal properties with minimal cytotoxicity, suggesting their potential as safe anticandidal agents (Kaplancıklı et al., 2014).

Novel Derivatives for Biological Applications

• Synthesis of Indole-Based Oxadiazoles with Antimicrobial Activity

  Research into indole-based 1,3,4-oxadiazoles revealed the synthesis of derivatives exhibiting antibacterial and antifungal properties. These compounds, derived from (1H-indol-3-ylmethoxy)-acetic acid, highlight the versatility of oxadiazole derivatives in developing new antimicrobial agents (Nagarapu & Pingili, 2014).

• Characterization of Thiazolo[5,4-b]indole Derivatives

  A study described the synthesis of 2-amino-4H-thiazolo[5,4-b]indole and its conversion into colored products with protein tyrosine phosphatase inhibitory activity. This research illustrates the chemical diversity and potential biological relevance of synthesized indole derivatives (Breinholt et al., 2001).